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Compound of Interest

Compound Name: 2-Methoxy-6-nitrobenzaldehyde

Cat. No.: B025401 Get Quote

Essential Safety and Handling Guide for 2-
Methoxy-6-nitrobenzaldehyde
This guide provides crucial safety protocols and logistical information for laboratory

professionals, including researchers, scientists, and drug development professionals, who

handle 2-Methoxy-6-nitrobenzaldehyde. Adherence to these procedures is vital for ensuring

personal safety, proper chemical management, and environmental protection. The information

is compiled from safety data sheets of closely related compounds, including 2-

nitrobenzaldehyde.

Hazard Summary
2-Methoxy-6-nitrobenzaldehyde and its structural analogs are considered hazardous. Key

hazards include:

Harmful if swallowed.[1]

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory irritation.[1][2][3]

May be harmful to aquatic life with long-lasting effects.
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Personal Protective Equipment (PPE) Protocol
A stringent PPE protocol is mandatory to minimize exposure.[4] Engineering controls, such as

a chemical fume hood, should always be the primary line of defense.[4]

PPE Category Specification Rationale

Eye & Face Protection

ANSI Z.87.1 compliant safety

goggles with side-shields or a

face shield.[5][6]

Protects eyes from splashes

and airborne particles.[4]

Hand Protection

Chemical-resistant gloves

(e.g., disposable nitrile).

Inspect for integrity before use.

[5][7][8]

Prevents skin contact with the

chemical.[4]

Skin & Body Protection

A fully buttoned lab coat and

closed-toe shoes are required.

[4][5]

Protects skin and personal

clothing from contamination.[4]

Respiratory Protection

Required when dust is

generated or if engineering

controls are insufficient. Use a

NIOSH-approved respirator

(e.g., P2 or N95 particulate

filter).[5][7][8]

Prevents inhalation of dust or

vapors.[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.[4]

Handling and Storage:

Ventilation: Always handle this chemical in a well-ventilated area or a certified chemical fume

hood to minimize inhalation exposure.[3][4][5]

Avoid Contact: Prevent all personal contact, including inhalation of dust and contact with skin

and eyes.[5][8]
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Dust Prevention: Avoid the formation and generation of dust.[5][9] Fine dust dispersed in the

air can be a potential explosion hazard.[10]

Hygiene: Wash hands and face thoroughly after handling.[2] Do not eat, drink, or smoke in

the work area.[2]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Keep

away from incompatible materials such as strong oxidizing agents and strong bases.[5][9]

Store locked up.[3][10]

Spill Management:

Evacuate: Immediately evacuate the area and alert colleagues.[4][5]

Ventilate: Ensure the area is well-ventilated.[8]

Don PPE: Wear the appropriate PPE as described above, including respiratory protection.[4]

[5]

Containment: Cover drains to prevent environmental release. Carefully sweep or vacuum the

spilled material, avoiding dust generation.[5][11]

Collection: Place the collected material into a suitable, labeled, and sealed container for

hazardous waste disposal.[4][5]

Decontamination: Clean the spill area thoroughly.[5]

Disposal Plan:

Waste Characterization: This material and its container must be disposed of as hazardous

waste.[7] The waste generator is responsible for proper characterization and disposal.[10]

Procedure: Dispose of contents and containers in accordance with all local, regional, and

national regulations at an approved waste disposal plant.[2][4][10] Do not allow the product

to enter drains.

First Aid Measures
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Ensure safety showers and eyewash stations are readily accessible.[3][5] Show the Safety

Data Sheet to the attending medical professional.

Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[2] If not breathing,

give artificial respiration. Get medical attention if

you feel unwell.[2]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water.[1][2] Seek medical attention if skin

irritation occurs.[1]

Eye Contact

Rinse cautiously with plenty of water for at least

15 minutes, also under the eyelids.[2] Remove

contact lenses if present and easy to do. Seek

immediate medical attention from an

ophthalmologist.

Ingestion

Rinse mouth with water.[1] Do NOT induce

vomiting.[3] Call a poison center or doctor

immediately if you feel unwell.[1]

Chemical and Physical Properties
This data is based on the closely related compound 2-Nitrobenzaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-Z0547/2-Hydroxy-3-nitrobenzaldehyde-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_6_Dimethoxybenzaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROBENZALDEHYDE-CASNO-552-89-04932-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROBENZALDEHYDE-CASNO-552-89-04932-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROBENZALDEHYDE-CASNO-552-89-04932-EN.aspx
https://file.medchemexpress.com/batch_PDF/HY-Z0547/2-Hydroxy-3-nitrobenzaldehyde-SDS-MedChemExpress.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROBENZALDEHYDE-CASNO-552-89-04932-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₈H₇NO₄

Molecular Weight 181.15 g/mol

Appearance Yellow crystalline solid

Melting Point 42 - 44 °C (108 - 111 °F)

Boiling Point 153 °C (307 °F) at 31 hPa

Autoignition Temperature 200 °C (392 °F)

Acute Toxicity (Oral) LD50 Oral - mouse - 600 mg/kg[10]

Safe Handling Workflow
The following diagram outlines the logical workflow for handling 2-Methoxy-6-
nitrobenzaldehyde safely in a laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

4. Emergency Response
Consult Safety Data Sheet (SDS)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Assemble All Necessary Equipment

Don Required PPE
(Gloves, Goggles, Lab Coat)

Weigh and Transfer Chemical
Inside Chemical Fume Hood

Proceed to Handling

Keep Container Tightly Closed
When Not in Use Avoid Dust Generation

Perform Experimental Procedure

Segregate Waste
(Solid, Liquid, Contaminated PPE)

Procedure Complete

Decontaminate Work Area

Label Hazardous Waste Container

Dispose of Waste via
Approved Channels

Remove PPE and Wash Hands

Spill Occurs

Follow Spill Management Protocol

Skin/Eye Contact

Follow First Aid Procedures

Click to download full resolution via product page

Workflow for Handling 2-Methoxy-6-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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